Cas no 2228182-38-3 (O-2-(3-methyl-4-nitrophenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-methyl-4-nitrophenyl)propan-2-ylhydroxylamine
• CAS No: 2228182-38-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6196078
• PubChem ID: 165857717
• Update Time: 2025-10-28

O-2-(3-methyl-4-nitrophenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-methyl-4-nitrophenyl)propan-2-ylhydroxylamine
• O-[2-(3-methyl-4-nitrophenyl)propan-2-yl]hydroxylamine
• EN300-1823453
• 2228182-38-3

• Inchi： 1S/C10H14N2O3/c1-7-6-8(10(2,3)15-11)4-5-9(7)12(13)14/h4-6H,11H2,1-3H3
• InChI Key： QFECKEIQUQUCLO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC(=C(C)C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-(3-methyl-4-nitrophenyl)propan-2-ylhydroxylamine

O-2-(3-Methyl-4-Nitrophenyl)Propan-2-YlHydroxylamine: A Comprehensive Overview

O-2-(3-Methyl-4-Nitrophenyl)Propan-2-YlHydroxylamine, also known by its CAS number 228182-38-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted phenyl ring. The presence of the methyl and nitro groups on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable tool in various research and industrial applications.

The synthesis of O-2-(3-Methyl-4-Nitrophenyl)Propan-2-YlHydroxylamine typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The hydroxylamine group is known to participate in various bioisosteric replacements, offering potential for designing novel therapeutic agents. Recent studies have demonstrated its utility in developing inhibitors for key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The methyl and nitro substituents on the phenyl ring further enhance its pharmacokinetic properties, making it a versatile building block in medicinal chemistry.

In addition to its role in pharmaceuticals, O-2-(3-Methyl-4-Nitrophenyl)Propan-2-YlHydroxylamine has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable amide bonds under mild conditions makes it an ideal candidate for synthesizing high-performance materials with tailored properties. Recent research has focused on incorporating this compound into bio-based polymers, contributing to the growing demand for sustainable materials.

The electronic properties of this compound also make it suitable for applications in optoelectronics. The conjugated system formed by the phenyl ring and hydroxylamine group exhibits interesting photoluminescent properties, which have been explored for use in organic light-emitting diodes (OLEDs). Researchers have reported enhanced device efficiency when this compound is used as a hole transport layer material, paving the way for its integration into next-generation display technologies.

From an environmental standpoint, the biodegradability and toxicity profiles of O-2-(3-Methyl-4-Nitrophenyl)Propan-2-YlHydroxylamine have been extensively studied to ensure its safe handling and disposal. Recent eco-toxicological assessments indicate that proper waste management practices can significantly reduce its environmental footprint. These findings are particularly relevant given the increasing emphasis on green chemistry principles across industries.

In conclusion, O-2-(3-Methyl-4-Nitrophenyl)Propan-2-YlHydroxylamine stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to uncover new potentials, this compound is set to play an even more prominent role in addressing challenges in medicine, materials science, and beyond.